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Compound of Interest

Compound Name: 2-phenylacetonitrile

Cat. No.: B1602554

Introduction

2-Phenylacetonitrile, also known as benzyl cyanide, is a versatile organic compound with the
chemical formula CeHsCH2CN. It serves as a key intermediate in the synthesis of numerous
pharmaceuticals, agrochemicals, and other fine chemicals. The structural elucidation and purity
assessment of 2-phenylacetonitrile are crucial for its application in these fields. This technical
guide provides an in-depth overview of the spectroscopic data of 2-phenylacetonitrile,
including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data. Detailed experimental protocols and a summary of quantitative data are presented to aid
researchers, scientists, and drug development professionals in their work with this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the carbon-hydrogen framework of a molecule.

'H NMR Spectroscopy

Proton NMR (*H NMR) spectroscopy provides information about the different types of protons
in a molecule and their chemical environment.

Table 1: *H NMR Spectroscopic Data for 2-Phenylacetonitrile
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
) Aromatic protons
~7.35-7.25 Multiplet 5H
(CeH5s)
_ Methylene protons (-
3.71 Singlet 2H

CH2-)[1]

3C NMR Spectroscopy

Carbon-13 NMR (33C NMR) spectroscopy provides information about the different carbon

atoms in a molecule.

Table 2: 13C NMR Spectroscopic Data for 2-Phenylacetonitrile

Chemical Shift (8) ppm Assignment

~130 - 127 Aromatic carbons (CeHs)
117.8 Nitrile carbon (-C=N)[1]
~23 Methylene carbon (-CHz2)

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by
measuring the absorption of infrared radiation.

Table 3: Key IR Absorption Bands for 2-Phenylacetonitrile
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Wavenumber (cm~?) Intensity Assignment

> 3000 Medium Aromatic C-H stretch[1]

~2940 Medium Aliphatic C-H stretch (-CH2-)[1]
2251 Strong Nitrile C=N stretch[2]

1600 - 1450 Medium-Weak Aromatic C=C stretch[1]
~1450 Medium Methylene -CHz- bend[1]

Mass Spectrometry (MS)

Mass spectrometry (MS) is an analytical technique that ionizes chemical species and sorts the

ions based on their mass-to-charge ratio. It provides information about the molecular weight

and fragmentation pattern of a molecule. The molecular weight of 2-phenylacetonitrile is

117.15 g/mol .[3]

Table 4: Major Fragments in the Mass Spectrum of 2-Phenylacetonitrile

m/z Relative Intensity (%) Possible Fragment
117 100.0 [CsH7N]* (Molecular lon)
116 34.2 [CeHsN]*

90 39.0 [C7He]*

89 20.1 [C7Hs]*

63 11.1 [CsHs]*

51 13.7 [CaHs]*

39 11.2 [CsH3]*

Experimental Protocols
NMR Spectroscopy

Sample Preparation:
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Dissolve 5-25 mg of 2-phenylacetonitrile in approximately 0.6-0.7 mL of a deuterated
solvent (e.g., CDCls, DMSO-ds) in a clean, dry vial.

Filter the solution through a pipette with a small cotton or glass wool plug into a standard 5
mm NMR tube to remove any particulate matter.

Cap the NMR tube securely.

Data Acquisition:

Insert the NMR tube into the spectrometer's probe.

Tune and shim the spectrometer to optimize the magnetic field homogeneity.
For *H NMR, acquire the spectrum using a standard pulse sequence.

For 3C NMR, acquire the spectrum using a proton-decoupled pulse sequence to obtain
singlets for each unique carbon atom.

Process the acquired data (Fourier transform, phase correction, and baseline correction) to
obtain the final spectrum.

IR Spectroscopy

Sample Preparation (Thin Film Method):

o Place a few drops of liquid 2-phenylacetonitrile between two clean, dry salt plates (e.g.,
NaCl or KBr).

¢ Gently press the plates together to form a thin liquid film.

Data Acquisition:

o Place the salt plates in the sample holder of the IR spectrometer.
e Acquire a background spectrum of the empty salt plates.

o Acquire the sample spectrum. The instrument software will automatically ratio the sample
spectrum to the background spectrum to produce the final absorbance or transmittance
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spectrum.

Mass Spectrometry (Electron lonization - El)

Sample Introduction:

 Introduce a small amount of the 2-phenylacetonitrile sample into the mass spectrometer,
typically via a direct insertion probe or through a gas chromatograph (GC) inlet for volatile
samples.

e The sample is vaporized in the ion source.

lonization and Analysis:

The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV),
causing ionization and fragmentation.

The resulting positive ions are accelerated into a mass analyzer.

The mass analyzer separates the ions based on their mass-to-charge (m/z) ratio.

A detector records the abundance of each ion, generating the mass spectrum.

Visualizations

Caption: General workflow for the spectroscopic analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Data of 2-Phenylacetonitrile: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602554#spectroscopic-data-of-2-phenylacetonitrile-
nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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